Cas no 878465-28-2 (2-chloro-N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-N-cyclopropylacetamide)

• Product Name: 2-chloro-N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-N-cyclopropylacetamide
• CAS No: 878465-28-2
• MF: C₁₄H₁₃Cl₂N₃O₂
• MW: 326.177921056747
• MDL: MFCD08245253
• CID: 3108895
• PubChem ID: 9361716
• Update Time: 2025-05-19

2-chloro-N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-N-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-N-cyclopropyla cetamide
• 2-chloro-N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-N-cyclopropylacetamide
• AKOS001223894
• 2-Chloro-n-([5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl)-n-cyclopropylacetamide
• CS-0240662
• EN300-22953
• 2-chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylacetamide
• 2-chloro-N-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-N-cyclopropylacetamide
• Z147647748
• 2-CHLORO-N-((5-(2-CHLOROPHENYL)-1,3,4-OXADIAZOL-2-YL)METHYL)-N-CYCLOPROPYLACETAMIDE
• G24057
• 878465-28-2
• DKB46528

• MDL： MFCD08245253
• Inchi： 1S/C14H13Cl2N3O2/c15-7-13(20)19(9-5-6-9)8-12-17-18-14(21-12)10-3-1-2-4-11(10)16/h1-4,9H,5-8H2
• InChI Key： VONMDYFHNAVPTJ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1=NN=C(C2C=CC=CC=2Cl)O1)C1CC1)=O

Computed Properties

• Exact Mass: 325.0384821Da
• Monoisotopic Mass: 325.0384821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.2Ų

Additional information on 2-chloro-N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-N-cyclopropylacetamide

Compound CAS No 878465-28-2: 2-chloro-N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-N-cyclopropylacetamide

The compound with CAS No 878465-28-2, known as 2-chloro-N-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylmethyl}-N-cyclopropylacetamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of acetamides, featuring a chloro group and a cyclopropyl substituent, along with a 1,3,4-oxadiazole ring system. The presence of these functional groups makes it a promising candidate for various chemical and pharmaceutical applications.

Recent studies have highlighted the unique properties of this compound in the field of drug discovery. The 1,3,4-oxadiazole ring is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The substitution pattern in this compound further enhances its potential as a lead molecule for developing new therapeutic agents. Researchers have explored its activity against various enzymes and receptors, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent introduction of the chloro and cyclopropyl groups. These steps require precise control over reaction conditions to ensure high yield and purity of the final product.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and bioavailability, which are critical for its potential use in drug delivery systems. Studies have shown that it can be efficiently absorbed through oral administration and distributed across various tissues without significant toxicity to healthy cells.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, making it a strong candidate for structure-based drug design.

In conclusion, the compound CAS No 878465-28-2 represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activities position it as a valuable asset in the development of novel therapeutic agents.